molecular formula C14H26O B8791736 2,6-Di-tert-butylcyclohexanone CAS No. 41802-13-5

2,6-Di-tert-butylcyclohexanone

Cat. No.: B8791736
CAS No.: 41802-13-5
M. Wt: 210.36 g/mol
InChI Key: BTNIGSUBTBPFBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Di-tert-butylcyclohexanone is a useful research compound. Its molecular formula is C14H26O and its molecular weight is 210.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

41802-13-5

Molecular Formula

C14H26O

Molecular Weight

210.36 g/mol

IUPAC Name

2,6-ditert-butylcyclohexan-1-one

InChI

InChI=1S/C14H26O/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h10-11H,7-9H2,1-6H3

InChI Key

BTNIGSUBTBPFBN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1CCCC(C1=O)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

500.0 g of 2,6-di-tert-butyl-phenol are hydrogenated in 1200 ml of methanol under 100 bar at 60° C. using 50 g of rhodium on carbon (5%) for 12 hours. The catalyst is filtered off and washed with ethanol. The solvent is distilled off under reduced pressure and the residue is distilled under high vacuum to leave 494.3 g (97% of theory) of 2,6-di-tert-butyl-cyclohexanone as a mixture of colourless crystals with a colourless liquid. Boiling point of the isomers: 63° C. (0.1 mbar) and 67° C. (0.08 mbar). These products are converted into 2,6-di-tert-butyl-cyclohexanol as in Example A1.
Quantity
500 g
Type
reactant
Reaction Step One
Quantity
1200 mL
Type
solvent
Reaction Step Two
Quantity
50 g
Type
catalyst
Reaction Step Three

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